Cas no 2172209-41-3 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-propylpyrrolidine-3-carboxylic acid)
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-propylpyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-propylpyrrolidine-3-carboxylic acid
- 2172209-41-3
- 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-propylpyrrolidine-3-carboxylic acid
- EN300-1516287
-
- Inchi: 1S/C27H32N2O5/c1-2-13-27(25(31)32)14-16-29(18-27)24(30)12-7-15-28-26(33)34-17-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,23H,2,7,12-18H2,1H3,(H,28,33)(H,31,32)
- InChI Key: MNWYHABHNHHTQY-UHFFFAOYSA-N
- SMILES: OC(C1(CCC)CN(C(CCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 95.9Ų
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-propylpyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1516287-0.05g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-propylpyrrolidine-3-carboxylic acid |
2172209-41-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1516287-0.1g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-propylpyrrolidine-3-carboxylic acid |
2172209-41-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1516287-0.25g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-propylpyrrolidine-3-carboxylic acid |
2172209-41-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1516287-0.5g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-propylpyrrolidine-3-carboxylic acid |
2172209-41-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1516287-1.0g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-propylpyrrolidine-3-carboxylic acid |
2172209-41-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1516287-2.5g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-propylpyrrolidine-3-carboxylic acid |
2172209-41-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1516287-5.0g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-propylpyrrolidine-3-carboxylic acid |
2172209-41-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1516287-10.0g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-propylpyrrolidine-3-carboxylic acid |
2172209-41-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1516287-50mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-propylpyrrolidine-3-carboxylic acid |
2172209-41-3 | 50mg |
$827.0 | 2023-09-27 | ||
| Enamine | EN300-1516287-100mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-propylpyrrolidine-3-carboxylic acid |
2172209-41-3 | 100mg |
$867.0 | 2023-09-27 |
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-propylpyrrolidine-3-carboxylic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-propylpyrrolidine-3-carboxylic acid
Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-propylpyrrolidine-3-carboxylic Acid (CAS No. 2172209-41-3)
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-propylpyrrolidine-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 2172209-41-3, represents a novel molecular structure with potential applications in the synthesis of bioactive molecules. The intricate architecture of this compound, featuring a combination of fluorenylmethoxycarbonyl (Fmoc) and propylpyrrolidine moieties, makes it a subject of considerable interest for researchers exploring new therapeutic avenues.
The chemical structure of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-propylpyrrolidine-3-carboxylic acid encompasses several key functional groups that contribute to its unique properties. The Fmoc group, known for its role in protecting amino groups in peptide synthesis, adds a layer of complexity to the molecule. This group is particularly valuable in the context of solid-phase peptide synthesis (SPPS), where it serves as an effective protective group during coupling reactions. The presence of the butanoyl and propylpyrrolidine segments introduces additional pharmacophoric elements that can influence the compound's biological activity and interactions with target receptors.
In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological properties. The structural features of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-propylpyrrolidine-3-carboxylic acid make it a promising candidate for further investigation in this domain. Specifically, the fluorenylmethoxycarbonyl moiety can be used to facilitate the synthesis of complex peptides and proteins, which are essential components in many therapeutic strategies. Additionally, the propylpyrrolidine segment may contribute to improved solubility and bioavailability, factors that are critical for the efficacy of pharmaceutical agents.
The compound's potential applications extend beyond peptide synthesis. Researchers have explored its use as a building block in the development of small-molecule drugs targeting various diseases. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors involved in metabolic disorders and cancer. The versatility of its chemical structure allows for modifications that can fine-tune its biological activity, making it a valuable tool in medicinal chemistry.
Recent advancements in computational chemistry have further enhanced the understanding of how 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-propylpyrrolidine-3-carboxylic acid interacts with biological targets. Molecular modeling techniques have been employed to predict binding affinities and identify potential binding sites on target proteins. These insights have guided the design of more effective derivatives with improved pharmacokinetic profiles. Such computational approaches are increasingly integral to modern drug discovery processes, enabling researchers to accelerate the development of novel therapeutics.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies ensures high yields and purity, which are essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and automated synthesis platforms have been utilized to streamline the process. These advancements not only improve efficiency but also reduce costs associated with large-scale production.
Evaluation of the compound's pharmacological properties has been conducted through both in vitro and in vivo studies. In vitro assays have provided initial insights into its potential biological activity, while preclinical studies have offered a more comprehensive assessment of its safety and efficacy. These studies have laid the groundwork for further clinical investigations, which are necessary to validate its therapeutic potential in human populations.
The future prospects for 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-propylpyrrolidine-3-carboxylic acid are promising, given its unique structural features and potential applications. Ongoing research aims to explore new derivatives and formulations that could enhance its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, leading to the development of novel treatments for various diseases.
In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-propylpyrrolidine-3-carboxylic acid (CAS No. 2172209-41) represents a significant advancement in pharmaceutical chemistry. Its complex structure and versatile functional groups make it a valuable tool for drug development. With continued research and innovation, this compound holds great promise for contributing to next-generation therapeutics that address unmet medical needs.
2172209-41-3 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-propylpyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)